Cas no 2166780-58-9 (4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid
• CAS No: 2166780-58-9
• MF: C₁₀H₁₇NO₅S
• MW: 263.310682058334
• CID: 5908303
• PubChem ID: 165830747
• Update Time: 2025-05-25

4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid
• 4-[(tert-butoxy)carbonyl]-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid
• 2166780-58-9
• EN300-1071370

• Inchi： 1S/C10H17NO5S/c1-10(2,3)16-9(14)11-4-5-17(15)6-7(11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)
• InChI Key： UOVLRXPDMSCNHA-UHFFFAOYSA-N
• SMILES： S1(CCN(C(=O)OC(C)(C)C)C(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 263.08274382g/mol
• Monoisotopic Mass: 263.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 103Ų

Additional information on 4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid

Introduction to 4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid (CAS No. 2166780-58-9)

4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid, identified by the CAS number 2166780-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiomorpholine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butoxycarbonyl (Boc) group and a thiomorpholine ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The Boc group in the molecular structure serves as a protecting group for amino functions, which is a common strategy in peptide synthesis and medicinal chemistry. This protective role ensures that the amino group remains unreactive under certain conditions, allowing for selective modifications at other sites within the molecule. The thiomorpholine ring, on the other hand, introduces a sulfur atom into the structure, which can influence the compound's solubility, stability, and interaction with biological targets. Such structural motifs are often exploited to enhance pharmacological activity and improve pharmacokinetic profiles.

In recent years, there has been growing interest in thiomorpholine derivatives due to their potential as pharmacophores in various therapeutic areas. Studies have demonstrated that these compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 1-oxo functionality in the molecule further contributes to its reactivity and potential for further derivatization, enabling the synthesis of more complex analogs with tailored properties.

One of the most compelling aspects of 4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel drug candidates targeting various diseases. For instance, recent studies have explored its use in the synthesis of inhibitors for enzymes involved in cancer progression. The ability to modify both the Boc group and the thiomorpholine ring allows for extensive structural optimization, enabling chemists to fine-tune properties such as binding affinity and metabolic stability.

The thiomorpholine scaffold has been particularly investigated for its role in enhancing drug-like properties. This includes improved solubility in aqueous media, which is crucial for oral and injectable formulations. Additionally, the sulfur atom can participate in hydrogen bonding interactions with biological targets, potentially increasing binding affinity and selectivity. These features make 4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid a promising candidate for further development in drug discovery programs.

Advances in synthetic methodologies have also contributed to the increased interest in this compound. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production of thiomorpholine derivatives. These methods not only improve yield but also reduce reaction times, making it more feasible to explore large libraries of compounds for biological evaluation. The accessibility of high-quality starting materials like 4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid (CAS No. 2166780-58-9) is instrumental in accelerating these efforts.

The pharmaceutical industry has recognized the potential of thiomorpholine derivatives and has invested significantly in their development. Several companies are currently conducting preclinical studies to assess the safety and efficacy of compounds derived from this scaffold. The results from these trials are expected to provide valuable insights into the therapeutic applications of these molecules. As research continues to uncover new biological functions and synthetic strategies, compounds like 4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid are likely to play an increasingly important role in drug development.

In conclusion, 4-(tert-butoxy)carbonyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid (CAS No. 2166780-58-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing novel drug candidates targeting various diseases. With ongoing advancements in synthetic chemistry and biological evaluation techniques, this compound is poised to contribute substantially to future therapeutic developments.